Cas no 1159976-34-7 (3-(4-amino-phenylamino)- piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(4-amino-phenylamino)- piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1159976-34-7
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 1004396
• PubChem ID: 45599168
• Update Time: 2025-07-24

3-(4-amino-phenylamino)- piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-phenylamino)- piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(4-aminoanilino)piperidine-1-carboxylate
• tert-butyl 3-(4-aminophenylamino)piperidine-1-carboxylate
• DA-47708
• 1-Piperidinecarboxylic acid, 3-[(4-aminophenyl)amino]-, 1,1-dimethylethyl ester
• 1159976-34-7
• 3-(4-Amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester
• CS-0339184
• tert-Butyl 3-((4-aminophenyl)amino)piperidine-1-carboxylate
• DTXSID80670760
• MFCD12026439
• TERT-BUTYL 3-[(4-AMINOPHENYL)AMINO]PIPERIDINE-1-CARBOXYLATE
• SCHEMBL16333029

• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-4-5-14(11-19)18-13-8-6-12(17)7-9-13/h6-9,14,18H,4-5,10-11,17H2,1-3H3
• InChI Key： MYQLNRTXRVGABL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)NC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 291.19500
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.59000
• LogP: 3.67230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-(4-amino-phenylamino)- piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1159976-34-7)

The compound 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1159976-34-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The tert-butyl ester group in this compound provides stability and facilitates further chemical modifications, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester via a multi-step reaction pathway. The study reported a high yield and purity of the compound, which was subsequently used to develop a series of potent and selective kinase inhibitors. The inhibitors exhibited promising activity against specific cancer cell lines, suggesting potential applications in oncology.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester as a precursor for the development of small-molecule therapeutics targeting neurodegenerative diseases. The patent highlighted the compound's ability to cross the blood-brain barrier, a critical feature for drugs aimed at treating central nervous system disorders.

Further investigations into the mechanistic aspects of this compound revealed its interaction with specific protein targets involved in cell signaling pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters elucidated the binding mode of derivatives of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester with certain kinases, providing insights into structure-activity relationships (SAR) that could guide future drug design efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Recent research has focused on improving solubility and bioavailability while maintaining target specificity. For example, a 2023 study in Molecular Pharmaceutics explored various formulations and prodrug strategies to enhance the delivery of 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester-based therapeutics.

In conclusion, 3-(4-amino-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1159976-34-7) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases. Future studies will likely focus on further optimizing its derivatives for clinical development.